Cas no 1936723-55-5 (Tert-butyl 3-fluoroazetidine-3-carboxylate)

Tert-butyl 3-fluoroazetidine-3-carboxylate is a fluorinated azetidine derivative commonly used as a versatile intermediate in organic synthesis and pharmaceutical research. The presence of both a tert-butyl ester and a fluorine substituent on the azetidine ring enhances its reactivity, making it valuable for the construction of complex molecules. The tert-butyl group offers steric protection, improving stability during synthetic transformations, while the fluorine atom introduces unique electronic properties that can influence biological activity. This compound is particularly useful in medicinal chemistry for the development of novel bioactive compounds, including protease inhibitors and other therapeutic agents. Its well-defined structure and functional group compatibility make it a reliable building block for targeted synthesis.

Tert-butyl 3-fluoroazetidine-3-carboxylate structure

1936723-55-5 structure

Product Name:Tert-butyl 3-fluoroazetidine-3-carboxylate

CAS No:1936723-55-5

MF:C₈H₁₄FNO₂

MW:175.200665950775

CID:5851972

PubChem ID:121604726

Update Time:2025-06-06

Tert-butyl 3-fluoroazetidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- AKOS026740093
- 1936723-55-5
- tert-butyl 3-fluoroazetidine-3-carboxylate
- EN300-6510768
- Tert-butyl 3-fluoroazetidine-3-carboxylate
- Inchi： 1S/C8H14FNO2/c1-7(2,3)12-6(11)8(9)4-10-5-8/h10H,4-5H2,1-3H3
- InChI Key： CCRMGEXFWQIQQT-UHFFFAOYSA-N
- SMILES： FC1(C(=O)OC(C)(C)C)CNC1

Computed Properties

Exact Mass: 175.10085685g/mol
Monoisotopic Mass: 175.10085685g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 194
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 38.3Å²

Tert-butyl 3-fluoroazetidine-3-carboxylate Pricemore >>

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